N-isobutyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(2-methylpropyl)-5-[[3-(trifluoromethyl)phenoxy]methyl]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C16H18F3N3O2/c1-10(2)8-20-15(23)14-7-12(21-22-14)9-24-13-5-3-4-11(6-13)16(17,18)19/h3-7,10H,8-9H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: AUTQGEHARLIZKT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1=NNC(=C1)COC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C16H18F3N3O2
• Molecular Weight: 341.33 g/mol

Description

The compound “N-isobutyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-1H-pyrazole-3-carboxamide” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The pyrazole ring is substituted with an isobutyl group, a trifluoromethyl group, and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information or computational chemistry software, it’s difficult to predict the exact structure.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase the compound’s stability and lipophilicity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the biological target it interacts with. Without more information, it’s difficult to predict the mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Without more specific information, it’s difficult to predict these properties.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of preliminary studies. For example, if this compound showed promise as a drug, future research might focus on optimizing its structure, studying its mechanism of action, or testing its efficacy in clinical trials.